Cas no 499213-41-1 (Ethyl (2E,7R)-3,7-dimethyl-8-oxo-8-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-2-octenoate)
![Ethyl (2E,7R)-3,7-dimethyl-8-oxo-8-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-2-octenoate structure](https://www.kuujia.com/scimg/cas/499213-41-1x500.png)
499213-41-1 structure
Product name:Ethyl (2E,7R)-3,7-dimethyl-8-oxo-8-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-2-octenoate
CAS No:499213-41-1
MF:C22H35NO5S
MW:425.582005739212
CID:6627873
Ethyl (2E,7R)-3,7-dimethyl-8-oxo-8-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-2-octenoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl (2E,7R)-3,7-dimethyl-8-oxo-8-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-2-octenoate
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- Inchi: 1S/C22H35NO5S/c1-6-28-19(24)12-15(2)8-7-9-16(3)20(25)23-18-13-17-10-11-22(18,21(17,4)5)14-29(23,26)27/h12,16-18H,6-11,13-14H2,1-5H3/b15-12+/t16-,17-,18-,22-/m1/s1
- InChI Key: QVTWISIKBJIWAT-VMTVDHKPSA-N
- SMILES: C(OCC)(=O)/C=C(\C)/CCC[C@@H](C)C(=O)N1[C@@]2([H])[C@]3(C(C)(C)[C@@]([H])(C2)CC3)CS1(=O)=O
Experimental Properties
- Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 542.7±60.0 °C(Predicted)
- pka: -13.91±0.40(Predicted)
Ethyl (2E,7R)-3,7-dimethyl-8-oxo-8-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-2-octenoate Related Literature
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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